XY 018

• CAS No.: 1873358-87-2
• Product Name: XY 018
• Molecular Formula: C23H15F7N2O4
• Molecular Weight: 516.3718
• IUPAC Name: N-[4-[2-fluoro-4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]phenyl]-2-(2-nitrophenyl)acetamide
• Standard InChI: InChI=1S/C23H15F7N2O4/c24-18-12-15(21(34,22(25,26)27)23(28,29)30)7-10-17(18)13-5-8-16(9-6-13)31-20(33)11-14-3-1-2-4-19(14)32(35)36/h1-10,12,34H,11H2,(H,31,33)
• Standard InChIKey: MNVXADPCMINSEC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC(=O)NC2=CC=C(C=C2)C3=C(C=C(C=C3)C(C(F)(F)F)(C(F)(F)F)O)F)[N+](=O)[O-]
• Appearance: Solid powder
• Description: XY 018 is a RORγ antagonist that suppresses androgen receptor expression in prostate cancer cell lines and inhibits growth of tumors in androgen receptor-positive xenograft models.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: XY 018; XY018; XY-018
• Reference: Wang et al (2016) ROR-γ drives androgen receptor expression and represents a therapeutic target in castration-resistant prostate cancer. Nat.Med. 22 488 PMID: 27019329; Ndagi et al (2016) Re-emergence of an orphan therapeutic target for the treatment of resistant prostate cancer - a through conformational and binding analysis for RORγ protein. J.Biomol.Struct.Dyn. 36 1
• PubChem Compound: 130248006
• Last Modified: Nov 11 2021